1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine

• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-[2-[2-(2,4,6-trimethylphenoxy)ethoxy]ethyl]pyrrolidine
• InChI: InChI=1S/C17H27NO2/c1-14-12-15(2)17(16(3)13-14)20-11-10-19-9-8-18-6-4-5-7-18/h12-13H,4-11H2,1-3H3
• InChI Key: WHKRSXBOKNUYHB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)OCCOCCN2CCCC2)C
• solubility: 30.2 [ug/mL]

Description

1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). MPEP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as Fragile X syndrome, Parkinson's disease, and addiction.

Mechanism of Action

1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. By blocking the activity of mGluR5, 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine can modulate the release of various neurotransmitters, such as glutamate, dopamine, and GABA, and thereby regulate neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects:
1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine has been shown to have a range of biochemical and physiological effects in various animal models. For example, 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine can enhance long-term potentiation (LTP), a cellular mechanism underlying learning and memory, in the hippocampus. 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine can also reduce the release of dopamine in the nucleus accumbens, a brain region involved in reward processing and addiction.

Advantages and Limitations for Lab Experiments

1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine is a highly selective antagonist of mGluR5, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine has some limitations, such as its relatively low potency and poor solubility in aqueous solutions. Moreover, the effects of 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine on mGluR5 can be influenced by other factors, such as the presence of other receptors and signaling pathways.

Future Directions

There are several potential future directions for research on 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine and its therapeutic applications. For example, further studies are needed to elucidate the molecular mechanisms underlying the effects of 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine on mGluR5 and other signaling pathways. Moreover, more research is needed to explore the potential therapeutic effects of 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine in other neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. Finally, the development of more potent and selective mGluR5 antagonists may lead to the discovery of new therapeutic targets for these disorders.

Synthesis Methods

1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine can be synthesized through a multi-step process involving the condensation of pyrrolidine with 2-(2-(mesityloxy)ethoxy)ethyl chloride. The resulting intermediate is then treated with sodium hydroxide to yield the final product.

Scientific Research Applications

1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine has been widely used in scientific research to study the role of mGluR5 in various physiological and pathological processes. For instance, 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine has been shown to improve cognitive deficits in animal models of Fragile X syndrome, a genetic disorder associated with intellectual disability and autism spectrum disorders. 1-{2-[2-(Mesityloxy)ethoxy]ethyl}pyrrolidine has also been investigated for its potential therapeutic effects in Parkinson's disease, as mGluR5 has been implicated in the pathogenesis of this neurodegenerative disorder.